N-[3-(acetylamino)phenyl]-2-(2-methoxyphenyl)acetamide

• IUPAC Name: N-(3-acetamidophenyl)-2-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C17H18N2O3/c1-12(20)18-14-7-5-8-15(11-14)19-17(21)10-13-6-3-4-9-16(13)22-2/h3-9,11H,10H2,1-2H3,(H,18,20)(H,19,21)
• InChI Key: CJNUAISOOAAFAA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=CC=C1)NC(=O)CC2=CC=CC=C2OC
• Molecular Formula: C17H18N2O3
• Molecular Weight: 298.34 g/mol

Description

N-[3-(acetylamino)phenyl]-2-(2-methoxyphenyl)acetamide, also known as N-(3-acetamidophenyl)-2-(2-methoxyphenyl)acetamide or NAPA, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. NAPA belongs to the class of nonsteroidal anti-inflammatory drugs (NSAIDs) and has been shown to possess analgesic and anti-inflammatory properties. In

Scientific Research Applications

Anticonvulsant Activities

2-acetamido-N-benzyl-2-(methoxyamino)acetamides have been studied for their potential anticonvulsant activities. Structural analyses of these compounds, including stereochemical comparisons with phenytoin, suggest molecular features likely responsible for anticonvulsant effects. This research could contribute to the development of new anticonvulsant drugs (Camerman et al., 2005).

Chemoselective Acetylation in Drug Synthesis

The chemoselective monoacetylation of the amino group of 2-aminophenol to N-(2-hydroxyphenyl)acetamide, a process optimized using immobilized lipase, is an important step in the natural synthesis of antimalarial drugs. This process optimization and the study of its mechanism and kinetics are crucial for efficient drug synthesis (Magadum & Yadav, 2018).

Green Synthesis of Azo Disperse Dyes

N-(3-Amino-4-methoxyphenyl)acetamide serves as an important intermediate in the production of azo disperse dyes. A novel catalytic hydrogenation process using a Pd/C catalyst has been developed, offering an environmentally friendly alternative to traditional methods. This green synthesis approach highlights the importance of sustainable practices in chemical manufacturing (Zhang, 2008).

Metabolic Studies of Chloroacetamide Herbicides

The comparative metabolism of chloroacetamide herbicides in human and rat liver microsomes has been explored to understand the metabolic pathways and potential toxicities of these compounds. Such studies are essential for assessing the environmental and health risks associated with herbicide exposure (Coleman et al., 2000).

Structural Analysis of Quinoline Derivatives

Research on the structural properties of quinoline derivatives, including N-[3-(acetylamino)phenyl]-2-(2-methoxyphenyl)acetamide, provides insights into their potential pharmaceutical applications. Such structural studies are vital for the rational design of new drugs and the improvement of existing therapeutic agents (Karmakar et al., 2009).